Cas no 73200-67-6 (heptan-1-amine; sulfuric acid)

• Product name: heptan-1-amine; sulfuric acid
• CAS No: 73200-67-6
• MF: C₇H₁₇N^.H₂O₄S
• MW: 213.29506
• CID: 563242
• PubChem ID: 3055959

heptan-1-amine; sulfuric acid Chemical and Physical Properties

Names and Identifiers

• heptan-1-amine, sulfuric acid
• heptan-1-amine
• sulfuric acid
• Sulfuric acid, di(heptylamine) salt
• DTXSID00993928
• Sulfuric acid--heptan-1-amine (1/2)
• 73200-67-6
• Heptylamine, sulfate (2:1)
• n-Heptyl-ammonium sulfate
• heptan-1-amine; sulfuric acid

• Inchi： InChI=1S/2C7H17N.H2O4S/c2*1-2-3-4-5-6-7-8;1-5(2,3)4/h2*2-8H2,1H3;(H2,1,2,3,4)
• InChI Key： JLCZCVZDJNOKRV-UHFFFAOYSA-N
• SMILES： CCCCCCCN.CCCCCCCN.OS(=O)(=O)O

Computed Properties

• Exact Mass: 328.23957881g/mol
• Monoisotopic Mass: 328.23957881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 117
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Boiling Point: 156.4°C at 760 mmHg
• Flash Point: 35°C